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CAS No.: 7783-32-6
Cat. No.: B1603196
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Mercuric iodate, Hg(10s)2, is a highly toxic, oxidizing, and environmentally hazardous
inorganic compound. Due to its inherent risks, strict adherence to safety protocols is paramount
during its handling, storage, and disposal. These application notes provide detailed procedures
and safety information to minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Toxicity Data

Mercuric iodate is fatal if swallowed, in contact with skin, or if inhaled.[1][2][3][4][5] It may
cause damage to organs, particularly the kidneys, central nervous system, and gastrointestinal
tract, through prolonged or repeated exposure.[4][6][7] It is also very toxic to aquatic life with
long-lasting effects.[1][2][4][8]

Quantitative Toxicity Data:
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Parameter Value Species Route Reference
LD50 17 mg/kg Mouse Oral [9]
LD50 18 mg/kg Rat Oral [5109]
LD50 40 mg/kg Rat Oral [10]
LD50 75 mg/kg Rat Skin 9]
0.025 mg/m3 (as
ACGIH TLV - - [51[10]
Hg)
0.1 mg/m3
OSHA PEL - - [9]

(Ceilling, as Hg)

10 mg/ms3 (as
NIOSH IDLH - - [5]
Hg)

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

o Fume Hood: All work with mercuric iodate must be conducted in a properly functioning
chemical fume hood with a face velocity between 80-125 feet per minute.[11]

o Ventilation: Use adequate general or local exhaust ventilation to keep airborne levels below
exposure limits.[9][11][12]

o Safety Equipment: An eyewash station and safety shower must be readily available in the
immediate work area.[9][13]

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[2][4][10][14]

o Skin Protection: Wear chemical-resistant gloves (nitrile or neoprene are recommended,;
double gloving is advised).[2][4][11] A lab coat or chemical-resistant apron should be worn.[1]
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[3]°]

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator with
an appropriate cartridge for mercury vapors and particulates should be used.[4][9][11][14]

Experimental Protocols: Safe Handling and Storage

General Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is operational. The work area should be clean and uncluttered.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood.
Use a disposable weighing paper or boat to avoid contamination of balances.

Spill Prevention: Handle with care to avoid creating dust.[4] Keep containers tightly closed
when not in use.[1][3][4][8]

Hygiene: Do not eat, drink, or smoke in the laboratory.[1][15] Wash hands thoroughly with
soap and water after handling, before breaks, and at the end of the workday.[1][2][8][15]
Contaminated clothing should be removed immediately and laundered separately before
reuse.[1][15]

Storage Protocol:

Store in a cool, dry, and well-ventilated area.[1][4][8][14]

Keep containers tightly sealed and protected from light.[3][4][9][14]

Store in a designated "Poison" or locked cabinet.[1][3][9][14]

Incompatibilities: Store away from strong oxidizing agents, chlorine trifluoride, potassium,
and sodium.[5][9]

Emergency Procedures

First Aid Measures:
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« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.[1][8][10]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1][8][12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][3][4]

Accidental Release Measures:

o Evacuation: Evacuate all non-essential personnel from the spill area.[1]
» Ventilation: Ensure the area is well-ventilated.

o Containment: Prevent the spill from entering drains or waterways.[3][8]
o Cleanup:

o Wearing appropriate PPE, carefully sweep or vacuum the spilled solid material.[1][8] Avoid
generating dust.

o Collect the spilled material into a labeled, sealed container for hazardous waste disposal.

[8]
o Clean the spill area with a decontaminating solution.
Fire-Fighting Measures:
e Mercuric iodate is not combustible.[3][8]

o Use extinguishing media appropriate for the surrounding fire (e.g., water spray, dry chemical,
foam, or carbon dioxide).[1]
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o Firefighters should wear self-contained breathing apparatus (SCBA) and full protective
clothing.[1][2][3]

e Hazardous decomposition products upon heating may include hydrogen iodide and
mercury/mercury oxides.[9][14]

Waste Disposal
o Dispose of mercuric iodate and any contaminated materials as hazardous waste.[11]
» Do not dispose of down the drain or in regular trash.[2][4][12]

» All waste must be collected in properly labeled, sealed containers.

» Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's environmental health and safety department for specific guidance.[5][8]

Diagrams
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Caption: Workflow for Safe Handling of Mercuric lodate.
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Mercuric lodate Spill Occurs
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Caption: Protocol for Mercuric lodate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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